Cas no 107410-59-3 (Benzenesulfonamide,4-methyl-N-[[(4-nitrophenyl)amino]carbonyl]-)

Benzenesulfonamide,4-methyl-N-[[(4-nitrophenyl)amino]carbonyl]- structure
107410-59-3 structure
Product Name:Benzenesulfonamide,4-methyl-N-[[(4-nitrophenyl)amino]carbonyl]-
CAS No:107410-59-3
MF:C14H13N3O5S
MW:335.335121870041
CID:156201
PubChem ID:4604602
Update Time:2025-04-19

Benzenesulfonamide,4-methyl-N-[[(4-nitrophenyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-methyl-N-[[(4-nitrophenyl)amino]carbonyl]-
    • 1-(4-methylphenyl)sulfonyl-3-(4-nitrophenyl)urea
    • 4-METHYL-N-([(4-NITROPHENYL)AMINO]CARBONYL)BENZENESULFONAMIDE
    • 4-methyl-N-{[(4-nitrophenyl)amino]carbonyl}benzenesulfonamide
    • AC1NDORS
    • CHEMBL312468
    • DASU 01
    • DASU-01
    • KB-39928
    • KB-49596
    • N-p-Toluolsulfonyl-N'-p-nitrophenyl-harnstoff
    • 107410-59-3
    • SCHEMBL16387045
    • DTXSID80404784
    • AKOS024374255
    • N-(4-methylphenylsulfonyl)-N'-(4-nitrophenyl)urea
    • Inchi: 1S/C14H13N3O5S/c1-10-2-8-13(9-3-10)23(21,22)16-14(18)15-11-4-6-12(7-5-11)17(19)20/h2-9H,1H3,(H2,15,16,18)
    • InChI Key: OYXKERRSGYRTKU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

  • Exact Mass: 335.05769
  • Monoisotopic Mass: 335.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 130A^2

Experimental Properties

  • Density: 1.463
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.644
  • PSA: 118.41
  • LogP: 4.29500

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